Cas no 82193-27-9 (2,8-dimethylimidazo[1,2-a]pyridin-3-amine)

• Product Name: 2,8-dimethylimidazo[1,2-a]pyridin-3-amine
• CAS No: 82193-27-9
• MDL: MFCD14540266
• CID: 4656707
• PubChem ID: 45496224
• Update Time: 2025-06-29

2,8-dimethylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,8-dimethylimidazo[1,2-a]pyridin-3-amine

• MDL： MFCD14540266
• Inchi： InChI=1S/C9H11N3/c1-6-4-3-5-12-8(10)7(2)11-9(6)12/h3-5H,10H2,1-2H3
• InChI Key： PQYHNIRIIDGFAA-UHFFFAOYSA-N
• SMILES： CC1=CC=CN2C(=C(C)N=C12)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2,8-dimethylimidazo[1,2-a]pyridin-3-amine

2,8-Dimethylimidazo[1,2-a]pyridin-3-amine (CAS No: 82193-27-9)

The compound 2,8-Dimethylimidazo[1,2-a]pyridin-3-amine (CAS No: 82193-27-9) is a heterocyclic aromatic amine with a unique structure that combines the imidazo[1,2-a]pyridine scaffold with methyl substituents at positions 2 and 8. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The imidazo[1,2-a]pyridine core is a well-known structural motif in medicinal chemistry, often associated with bioactivity and selectivity for various biological targets.

Recent studies have highlighted the importance of methyl substitution patterns in modulating the physicochemical properties and biological activity of this compound. For instance, the methyl groups at positions 2 and 8 contribute to increased lipophilicity, which can enhance membrane permeability and bioavailability. This makes 2,8-Dimethylimidazo[1,2-a]pyridin-3-amine a promising candidate for drug delivery systems and targeted therapies. Moreover, the presence of the amine group at position 3 introduces hydrogen bonding capabilities, which can be exploited for interactions with biological macromolecules such as proteins and nucleic acids.

One of the most exciting developments involving this compound is its role in antiviral research. Researchers have demonstrated that 2,8-Dimethylimidazo[1,2-a]pyridin-3-amine exhibits potent inhibitory activity against viral replication mechanisms. This is attributed to its ability to bind to viral enzymes and disrupt essential processes such as RNA polymerase activity. The compound's selectivity for viral targets over host cell components makes it a valuable lead for antiviral drug development.

In addition to its therapeutic potential, 2,8-Dimethylimidazo[1,2-a]pyridin-3-amine has also found applications in sensor technology. Its unique electronic properties enable it to act as a sensitive probe for detecting environmental contaminants such as heavy metals and organic pollutants. By incorporating this compound into sensor devices, scientists have achieved unprecedented sensitivity and selectivity in detecting harmful substances in water and air samples.

The synthesis of 2,8-Dimethylimidazo[1,2-a]pyridin-3-amine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine scaffold. Recent advancements in catalytic methods have streamlined this process, making it more efficient and scalable for industrial production. For example, the use of palladium-catalyzed coupling reactions has enabled the precise installation of methyl groups at positions 2 and 8 with high yields and purity.

Another area where this compound has shown promise is in photovoltaic materials. The imidazo[1,2-a]pyridine moiety is known for its strong absorption properties in the visible spectrum, making it an ideal candidate for light-harvesting applications. By incorporating methyl substituents, researchers have been able to tune the electronic properties of the compound to enhance its performance in solar cells. This has led to improved efficiency and stability in photovoltaic devices.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 2,8-Dimethylimidazo[1,2-a]pyridin-3-amine with biological targets. Using advanced molecular modeling techniques such as docking simulations and quantum mechanics calculations, scientists have been able to predict binding affinities and optimize the compound's structure for enhanced activity. These computational tools have significantly accelerated drug discovery efforts involving this compound.

In conclusion, 2,8-Dimethylimidazo[1,a]pyridin-3-amine (CAS No: 82193-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure combined with recent advancements in synthesis and application techniques positions it as a key player in future innovations within pharmaceuticals